PhAc-D-Tyr(Et)-OH

• IUPAC Name: (2R)-3-(4-ethoxyphenyl)-2-[(2-phenylacetyl)amino]propanoic acid
• InChI: InChI=1S/C19H21NO4/c1-2-24-16-10-8-15(9-11-16)12-17(19(22)23)20-18(21)13-14-6-4-3-5-7-14/h3-11,17H,2,12-13H2,1H3,(H,20,21)(H,22,23)/t17-/m1/s1
• InChI Key: JUSANZJOBLZNKU-QGZVFWFLSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(C(=O)O)NC(=O)CC2=CC=CC=C2
• Isomeric SMILES: CCOC1=CC=C(C=C1)C[C@H](C(=O)O)NC(=O)CC2=CC=CC=C2
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol

Description

PhAc-D-Tyr(Et)-OH, also known as N-phenylacetyl-L-tyrosine ethyl ester, is a synthetic peptide that has been studied for its potential use in scientific research. It is a derivative of the natural amino acid tyrosine and has been shown to have various biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of PhAc-D-Tyr(Et)-OH is not fully understood. However, it is thought to act as a partial agonist at the mu-opioid receptor and as a dopamine transporter inhibitor. This may lead to increased dopamine levels in the brain, which can contribute to its modulatory effects on reward and pain processing.
Biochemical and Physiological Effects:
PhAc-D-Tyr(Et)-OH has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to increase pain threshold and reduce opioid tolerance. Additionally, it has been shown to have antioxidant and anti-inflammatory properties, which may have therapeutic potential in diseases such as Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using PhAc-D-Tyr(Et)-OH in lab experiments is its relatively simple synthesis method. Additionally, its modulatory effects on the dopaminergic and opioid systems make it a useful tool for studying reward and pain processing. However, one limitation is its potential for off-target effects, which may complicate data interpretation.

Future Directions

Future research on PhAc-D-Tyr(Et)-OH could focus on its potential therapeutic applications in diseases such as Parkinson's disease and Alzheimer's disease. Additionally, further studies could explore its modulatory effects on other neurotransmitter systems and its potential for use in drug discovery. Finally, studies could investigate ways to minimize off-target effects and improve its selectivity for specific receptors.

Synthesis Methods

PhAc-D-Tyr(Et)-OH can be synthesized using solid-phase peptide synthesis (SPPS) techniques. This method involves the stepwise addition of amino acids to a solid support, with each amino acid being protected by a specific chemical group. After the desired sequence of amino acids is assembled, the peptide is cleaved from the solid support and deprotected to yield the final product.

Scientific Research Applications

PhAc-D-Tyr(Et)-OH has been studied for its potential use in scientific research, particularly in the fields of neuroscience and pharmacology. It has been shown to have modulatory effects on the dopaminergic and opioid systems, which are involved in reward and pain processing, respectively. Additionally, PhAc-D-Tyr(Et)-OH has been shown to have antioxidant and anti-inflammatory properties, which may have therapeutic potential in various diseases.